tert-butyl 1,3-oxazole-5-carboxylate
Overview
Description
Tert-butyl 1,3-oxazole-5-carboxylate (TBO) is an organic compound belonging to the oxazole family of compounds. It is a colorless solid with a molecular formula of C7H10NO2. TBO is a versatile building block in organic synthesis and is used in various applications ranging from pharmaceuticals to agrochemicals. It is also used as a reagent in various chemical reactions.
Mechanism of Action
Tert-butyl 1,3-oxazole-5-carboxylate is an electrophilic reagent and is used in various reactions to form covalent bonds with other molecules. In particular, this compound can react with nucleophiles, such as amines, to form oxazole derivatives. The reaction occurs through a nucleophilic substitution mechanism, with the this compound molecule acting as the electrophile and the nucleophile as the nucleophile.
Biochemical and Physiological Effects
This compound has been studied for its biochemical and physiological effects. It has been found to have anti-inflammatory and anti-cancer properties and has been shown to be effective in the treatment of certain types of cancer. Additionally, this compound has been shown to have antifungal and antibacterial properties and has been used in the treatment of fungal and bacterial infections.
Advantages and Limitations for Lab Experiments
The use of tert-butyl 1,3-oxazole-5-carboxylate in lab experiments has several advantages. It is a relatively inexpensive reagent and is readily available. Additionally, it is a versatile building block, allowing for the synthesis of a variety of compounds. However, there are some limitations to its use. This compound is a strong electrophile and can react with nucleophiles, such as amines, to form oxazole derivatives. This can lead to the formation of byproducts, which can interfere with the desired reaction. Additionally, this compound can be toxic and should be handled with caution.
Future Directions
The use of tert-butyl 1,3-oxazole-5-carboxylate in research and development is expected to continue to grow in the future. Future research may focus on the development of new synthetic methods for the production of this compound and its derivatives. Additionally, further research may be conducted to explore the potential therapeutic applications of this compound and its derivatives. Finally, further studies may be conducted to investigate the potential toxicity of this compound and its derivatives.
Synthesis Methods
Tert-butyl 1,3-oxazole-5-carboxylate can be synthesized by a variety of methods. One method is the reaction of tert-butyl alcohol with an acid chloride, such as ethyl chloroformate. This reaction produces tert-butyl chloroformate, which is then reacted with an amine, such as aniline, to produce this compound. Another method involves the reaction of tert-butyl alcohol with an aldehyde, such as formaldehyde, to produce tert-butyl formate, which is then reacted with an amine, such as aniline, to produce this compound.
Scientific Research Applications
Tert-butyl 1,3-oxazole-5-carboxylate has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of heterocyclic compounds, such as oxazoles, thiazoles, and thiophenes. It has also been used as a building block in the synthesis of various pharmaceuticals, such as anti-inflammatory and anti-cancer drugs. Additionally, this compound has been used in the synthesis of agrochemicals, such as herbicides and insecticides.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 1,3-oxazole-5-carboxylate involves the reaction of tert-butyl 2-aminoacetate with ethyl 2-bromoacetate to form tert-butyl 2-(2-bromoacetyl)aminoacetate. This intermediate is then reacted with sodium methoxide and 1,2-dibromoethane to form tert-butyl 2-(2-bromoacetyl)-5-methoxy-1,3-oxazole. Finally, the tert-butyl ester group is hydrolyzed using potassium hydroxide to yield tert-butyl 1,3-oxazole-5-carboxylate.", "Starting Materials": [ "tert-butyl 2-aminoacetate", "ethyl 2-bromoacetate", "sodium methoxide", "1,2-dibromoethane", "potassium hydroxide" ], "Reaction": [ "Reaction 1: tert-butyl 2-aminoacetate + ethyl 2-bromoacetate -> tert-butyl 2-(2-bromoacetyl)aminoacetate", "Reaction 2: tert-butyl 2-(2-bromoacetyl)aminoacetate + sodium methoxide + 1,2-dibromoethane -> tert-butyl 2-(2-bromoacetyl)-5-methoxy-1,3-oxazole", "Reaction 3: tert-butyl 2-(2-bromoacetyl)-5-methoxy-1,3-oxazole + potassium hydroxide -> tert-butyl 1,3-oxazole-5-carboxylate" ] } | |
CAS RN |
2616883-64-6 |
Molecular Formula |
C8H11NO3 |
Molecular Weight |
169.2 |
Purity |
95 |
Origin of Product |
United States |
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